(2S)-1,1-DIMETHYL-2,3,4,5-TETRAHYDROPYRROLE-2-CARBOXYLATE
(2S)-1,1-DIMETHYL-2,3,4,5-TETRAHYDROPYRROLE-2-CARBOXYLATE
Homostachydrine is an ammonium betaine that is pipecolic acid zwitterion with methyl groups substituted for the two hydrogens at the nitrogen. It is found in in fruits, seeds, and leaves of orange, lemon, and bergamot. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
1195-94-4
VCID:
VC20979579
InChI:
InChI=1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3
SMILES:
C[N+]1(CCCCC1C(=O)[O-])C
Molecular Formula:
C8H15NO2
Molecular Weight:
157.21 g/mol
(2S)-1,1-DIMETHYL-2,3,4,5-TETRAHYDROPYRROLE-2-CARBOXYLATE
CAS No.: 1195-94-4
Cat. No.: VC20979579
Molecular Formula: C8H15NO2
Molecular Weight: 157.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Homostachydrine is an ammonium betaine that is pipecolic acid zwitterion with methyl groups substituted for the two hydrogens at the nitrogen. It is found in in fruits, seeds, and leaves of orange, lemon, and bergamot. It has a role as a plant metabolite. |
|---|---|
| CAS No. | 1195-94-4 |
| Molecular Formula | C8H15NO2 |
| Molecular Weight | 157.21 g/mol |
| IUPAC Name | 1,1-dimethylpiperidin-1-ium-2-carboxylate |
| Standard InChI | InChI=1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3 |
| Standard InChI Key | XULZWQRXYTVUTE-UHFFFAOYSA-N |
| SMILES | C[N+]1(CCCCC1C(=O)[O-])C |
| Canonical SMILES | C[N+]1(CCCCC1C(=O)[O-])C |
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